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Compound of Interest

Bis[2-(2-butoxyethoxy)ethyl]

Compound Name: ,
adipate

Cat. No.: B093579

This guide provides immediate, essential safety and logistical information for handling Bis[2-(2-
butoxyethoxy)ethyl] adipate in a laboratory setting. It includes detailed operational and

disposal plans to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Identification and Physical Properties
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Property

Value

Chemical Name

Bis[2-(2-butoxyethoxy)ethyl] adipate

Synonyms

TP-95, BBOEA

CAS Number

141-17-3[1]

Molecular Formula

C22H4208][1]

Molecular Weight 434.56 g/mol [2]
Appearance Yellowish Liquid[1]

Melting Point -11 °C to -47 °C[1]

Boiling Point 250 °C[1]

Flash Point 210 °C (open cup)[1]
Density 1.01to 1.1 g/cms at 25 °C[1]

Water Solubility

0.57 g/L at 20 °C[1]

Hazard Identification and Personal Protective Equipment

(PPE)

While this chemical is not classified as hazardous under GHS by some suppliers, others

indicate it may cause skin and eye irritation.[2][3] Therefore, adherence to proper safety

protocols is crucial.
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Hazard

Precautionary Statement

Recommended PPE

Skin Irritation

May cause skin irritation.[2]
H315: Causes skin irritation.[2]

Wear protective gloves and

suitable protective clothing.[2]

[3]

Eye Irritation

Causes serious eye irritation.
[2] H319: Causes serious eye

irritation.[2]

Wear safety glasses with side-

shields or goggles.[3]

Allergic Skin Reaction

May cause an allergic skin
reaction.[2] H317: May cause

an allergic skin reaction.[2]

Wear protective gloves.[2]

P280: Wear protective gloves.

[2]

Inhalation

Avoid inhalation of vapor or
mist.[2]

Use in a well-ventilated area. If
ventilation is insufficient, wear

suitable respiratory equipment.

[2](3]

Detailed PPE Specifications:

» Gloves: Wear appropriate chemical-resistant gloves. The specific glove material and

thickness should be determined based on a risk assessment and compatibility with the

substance. Consult the glove supplier for recommendations.

o Eye Protection: Use tightly fitting safety goggles or safety glasses with side-shields

conforming to EN 166 (EU) or NIOSH (US) standards.[4]

o Body Protection: Wear suitable protective clothing to prevent skin contact.[3] A lab coat is

generally sufficient for small quantities.

o Respiratory Protection: If working in a poorly ventilated area or if mists are generated, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Operational Plan: Step-by-Step Handling

Procedures
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This section provides a procedural workflow for the safe handling of Bis[2-(2-
butoxyethoxy)ethyl] adipate.

Preparation and Engineering Controls

o Ventilation: Always handle this chemical in a well-ventilated area, preferably in a chemical
fume hood.[1]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.

» Review SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet (SDS) for Bis[2-(2-butoxyethoxy)ethyl] adipate.[2]

Donning Personal Protective Equipment (PPE)

e Put on a lab coat and any additional protective clothing.
o Wear safety glasses with side-shields or goggles.

» Wear the appropriate chemical-resistant gloves.

Handling the Chemical

» Dispensing: When transferring the liquid, do so carefully to avoid splashing.
« Avoid Contact: Avoid contact with skin and eyes.[1]
e Avoid Inhalation: Avoid breathing vapors or mists.[2]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store
away from incompatible materials.[3]

Post-Handling Procedures

o Decontamination: After handling, wash hands thoroughly with soap and water.

» Doffing PPE: Remove gloves using the proper technique to avoid skin contact with the outer
surface. Remove eye protection and lab coat.
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o Storage: Ensure the container is properly sealed and stored in the designated location.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Bis[2-(2-butoxyethoxy)ethyl] adipate and its containers is essential to
prevent environmental contamination.

Waste Collection

o Chemical Waste: Collect any unused or waste Bis[2-(2-butoxyethoxy)ethyl] adipate in a
designated, properly labeled, and sealed container for hazardous waste.

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, cloths)
should also be collected in a labeled hazardous waste container.[3]

Spill Management

o Small Spills: For small spills, wipe up with an absorbent material (e.g., cloth, fleece) and
place it in a suitable container for disposal.[3] Clean the surface thoroughly to remove any
residual contamination.[3]

e Large Spills: For large spills, stop the flow of material if it is safe to do so.[3] Dike the spilled
material to prevent spreading.[3] Absorb with vermiculite, dry sand, or earth and place it into
containers for later disposal.[3]

o Ventilation: Ensure adequate ventilation during cleanup.

Final Disposal

» Licensed Disposal Company: Dispose of the chemical waste and contaminated materials
through a licensed disposal company.[5] Do not dispose of it down the drain.[1]

o Container Disposal: Empty containers may retain product residue and should be handled as
hazardous waste.[3] They can be sent to an approved waste handling site for recycling or
disposal.[3]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposal.
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Figure 1: Safe Handling Workflow

Click to download full resolution via product page

Caption: Figure 1: Step-by-step workflow for the safe handling of Bis[2-(2-
butoxyethoxy)ethyl] adipate.
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Figure 2: Waste Disposal Workflow
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Caption: Figure 2: Procedural workflow for the proper disposal of Bis[2-(2-
butoxyethoxy)ethyl] adipate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Bis[2-(2-
butoxyethoxy)ethyl] adipate]. BenchChem, [2025]. [Online PDF]. Available at:
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bis-2-2-butoxyethoxy-ethyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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